Cas no 99206-51-6 (4-(1H-Benzoimidazol-2-ylmethyl)-phenylamine)

• Product Name: 4-(1H-Benzoimidazol-2-ylmethyl)-phenylamine
• CAS No: 99206-51-6
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• CID: 1072516
• PubChem ID: 269347
• Update Time: 2025-05-26

4-(1H-Benzoimidazol-2-ylmethyl)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 4-(1H-Benzoimidazol-2-ylmethyl)-phenylamine
• 4-(1H-benzimidazol-2-ylmethyl)aniline
• 4-[2-(1H-Benzoimidazol-2-yl)-ethyl]-phenylamine
• Benzenamine, 4-​(1H-​benzimidazol-​2-​ylmethyl)​-
• BB 0237332
• SCHEMBL4035159
• 99206-51-6
• EU-0016774
• DTXSID70296599
• 2-[p-Aminobenzyl]benzimidazole
• MFCD03773319
• CCG-24521
• NSC110307
• 4-((1H-Benzo[d]imidazol-2-yl)methyl)aniline
• NSC-110307
• 4-[(1H-1,3-benzodiazol-2-yl)methyl]aniline
• PNSYWRFRQUUYMG-UHFFFAOYSA-N
• 4-(1H-Benzimidazol-2-ylmethyl)aniline #
• CS-0316772
• 4-(1H-Benzimidazol-2-ylmethyl)aniline, AldrichCPR
• AKOS000158858
• FT-0677138
• VS-12721
• HMS1684O16
• CHEMBL3325832
• 4-(1h-1,3-benzodiazol-2-ylmethyl)aniline
• 4-(1 h-benzoimidazol-2-ylmethyl)-phenylamine
• STL423057
• BBL034882

• MDL： MFCD03773319
• Inchi： 1S/C14H13N3/c15-11-7-5-10(6-8-11)9-14-16-12-3-1-2-4-13(12)17-14/h1-8H,9,15H2,(H,16,17)
• InChI Key： PNSYWRFRQUUYMG-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C1CC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 223.11100
• Monoisotopic Mass: 223.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.70000
• LogP: 3.31710

4-(1H-Benzoimidazol-2-ylmethyl)-phenylamine Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 4-(1H-Benzoimidazol-2-ylmethyl)-phenylamine

Comprehensive Overview of 4-(1H-Benzoimidazol-2-ylmethyl)-phenylamine (CAS No. 99206-51-6)

4-(1H-Benzoimidazol-2-ylmethyl)-phenylamine, with the CAS number 99206-51-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzoimidazole moiety with an aminophenyl group, making it a versatile intermediate in drug discovery and material science. Researchers are particularly interested in its potential applications due to its bioactive properties and structural adaptability.

In recent years, the demand for heterocyclic compounds like 4-(1H-Benzoimidazol-2-ylmethyl)-phenylamine has surged, driven by their role in developing targeted therapies and small-molecule inhibitors. The compound's CAS No. 99206-51-6 is frequently searched in academic databases and chemical marketplaces, reflecting its relevance in medicinal chemistry and biotechnology. Its benzoimidazole core is known for interacting with biological targets, such as enzymes and receptors, which aligns with current trends in precision medicine.

One of the most discussed topics in the context of 4-(1H-Benzoimidazol-2-ylmethyl)-phenylamine is its potential as a scaffold for drug design. The compound's amine functional group allows for further derivatization, enabling researchers to explore its utility in cancer research, neurodegenerative disease studies, and anti-inflammatory agents. These applications resonate with growing public interest in personalized healthcare and sustainable drug development.

From a synthetic perspective, CAS No. 99206-51-6 is often highlighted in discussions about green chemistry and efficient synthesis routes. Laboratories are increasingly focusing on environmentally friendly protocols to produce such compounds, addressing concerns about chemical waste reduction and energy efficiency. This aligns with broader industrial shifts toward sustainable practices, a topic frequently queried in scientific forums and search engines.

The physicochemical properties of 4-(1H-Benzoimidazol-2-ylmethyl)-phenylamine, including its solubility, stability, and reactivity, are critical for its practical applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound, ensuring its purity and suitability for research. These methodologies are frequently searched by laboratory technicians and chemists seeking optimization strategies.

In the commercial sphere, suppliers of CAS No. 99206-51-6 often emphasize its high purity grades and custom synthesis options, catering to the needs of pharmaceutical companies and research institutions. The compound's niche yet growing market reflects its importance in innovative therapeutics and material science advancements. Keywords like "buy 4-(1H-Benzoimidazol-2-ylmethyl)-phenylamine" and "99206-51-6 supplier" are trending in procurement-related searches.

Looking ahead, the scientific community anticipates further exploration of 4-(1H-Benzoimidazol-2-ylmethyl)-phenylamine in multi-disciplinary research. Its integration into nanotechnology and bioconjugation projects exemplifies its cross-functional potential. As AI-driven drug discovery gains traction, compounds like this are likely to play pivotal roles in virtual screening and molecular modeling, topics highly searched by computational chemists.

In summary, 4-(1H-Benzoimidazol-2-ylmethyl)-phenylamine (CAS No. 99206-51-6) stands at the intersection of cutting-edge science and practical innovation. Its multifaceted applications, coupled with rising interest in sustainable chemistry and therapeutic breakthroughs, ensure its continued relevance in both academic and industrial settings. For researchers and suppliers alike, this compound represents a valuable asset in the evolving landscape of chemical research and biomedical engineering.